Cas no 14575-29-2 (3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)-)

3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)- structure
14575-29-2 structure
Product Name:3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)-
CAS No:14575-29-2
MF:C10H7Cl3N2O
MW:277.534379243851
CID:1315909
PubChem ID:12495082
Update Time:2025-04-20

3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-1-(2,4,5-trichlorophenyl)-
    • 3-methyl-2-(2,4,5-trichlorophenyl)-1H-pyrazol-5-one
    • 5-Methyl-1-(2,4,5-trichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
    • 5-Methyl-1-(2,4,5-trichlorophenyl)-1H-pyrazol-3(2H)-one
    • 14575-29-2
    • DTXSID70500345
    • Inchi: 1S/C10H7Cl3N2O/c1-5-2-10(16)14-15(5)9-4-7(12)6(11)3-8(9)13/h2-4H,1H3,(H,14,16)
    • InChI Key: BHBLWPKVIWLRMC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1N1C(C)=CC(N1)=O)Cl)Cl

Computed Properties

  • Exact Mass: 275.96261
  • Monoisotopic Mass: 275.962396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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